1-(3-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

• IUPAC Name: [4-(3-methylphenyl)piperazin-1-yl]-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C20H24N2OS/c1-15-5-4-7-17(13-15)21-9-11-22(12-10-21)20(23)19-14-16-6-2-3-8-18(16)24-19/h4-5,7,13-14H,2-3,6,8-12H2,1H3
• InChI Key: AZQGUZKLQAYTJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CC4=C(S3)CCCC4
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

1-(3-Methylphenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine, commonly known as TFMPP, is a synthetic drug that belongs to the class of piperazine derivatives. TFMPP has gained popularity as a recreational drug due to its psychoactive effects, including euphoria, increased sociability, and altered perception. However, TFMPP has also been studied for its potential therapeutic applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Synthetic Chemistry Applications

Piperazine derivatives are pivotal in synthetic chemistry for the development of compounds with potential therapeutic applications. For instance, the synthesis of piperazine hydrochlorides and alkylene diacyl-di-(1-methyl piperazide) hydrochlorides has been explored for their activity against schistosomiasis, showcasing the importance of these compounds in creating treatments for parasitic diseases (Y. Tung). Additionally, the exploration of Dieckmann cyclization routes to produce piperazine-2,5-diones underscores the chemical versatility and synthetic utility of piperazine derivatives in crafting complex molecular architectures (Claude Larrivée Aboussafy, D. Clive).

Medicinal Chemistry and Pharmacological Applications

Piperazine derivatives have been extensively studied for their central pharmacological activity, including their roles as antipsychotic, antidepressant, and anxiolytic agents. Their ability to interact with the monoamine pathway makes them a subject of interest for therapeutic applications in treating mental health disorders (A. F. Brito, L. K. Moreira, R. Menegatti, E. A. Costa). Furthermore, the design and synthesis of novel piperazine analogs with added polar functionality and reduced lipophilicity aim to enhance their therapeutic potential and diagnostic utility, particularly in oncology (C. Abate, Mauro Niso, E. Lacivita, P. Mosier, A. Toscano, R. Perrone).

Antimicrobial and Antiviral Research

Research into piperazine derivatives also extends to their antimicrobial and antiviral properties. For example, new urea and thiourea derivatives of piperazine doped with febuxostat have been synthesized and evaluated for their anti-TMV (Tobacco mosaic virus) and antimicrobial activities, highlighting the potential of these compounds in agricultural and medicinal applications (R. C. Krishna Reddy, S. Rasheed, D. Subba Rao, S. Adam, Yellala Venkata Rami Reddy, C. N. Raju).